Cas no 72278-09-2 (methoxy1-(3-nitrophenyl)ethylideneamine)

• Product Name: methoxy1-(3-nitrophenyl)ethylideneamine
• CAS No: 72278-09-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 544194
• PubChem ID: 10397730
• Update Time: 2025-05-19

methoxy1-(3-nitrophenyl)ethylideneamine Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-nitrophenyl)-, O-methyloxime
• (Z)-1-(3-NITROPHENYL)ETHANONE O-METHYL OXIME
• (Z)-N-methoxy-1-(3-nitrophenyl)ethanimine
• < m-Nitroacetophenon> -2.4-dinitrophenylhydrazon
• 1-(3-Nitro-phenyl)-aethanon-(O-methyl-oxim)
• 1-(3-Nitro-phenyl)-aethanon-semicarbazon
• 1-(3-nitro-phenyl)-ethanone semicarbazone
• 1-(3-nitro-phenyl)-ethanone-(2,4-dinitro-phenylhydrazone)
• 1-(3-nitro-phenyl)-ethanone-(O-methyl oxime )
• 1-(3-nitrophenyl)-isochroman
• 3-Nitro-acetophenon-< 2.4-dinitro-phenylhydrazon>
• 3'-nitroacetophenone 2,4-dinitrophenylhydrazone
• CTK3G9924
• 72278-09-2
• (E)-N-methoxy-1-(3-nitrophenyl)ethanimine
• EN300-170199
• (E)-1-(3-Nitrophenyl)ethanone methoxime
• methoxy[1-(3-nitrophenyl)ethylidene]amine
• POQRLGFLWILFNI-JXMROGBWSA-N
• methoxy1-(3-nitrophenyl)ethylideneamine

• Inchi： 1S/C9H10N2O3/c1-7(10-14-2)8-4-3-5-9(6-8)11(12)13/h3-6H,1-2H3/b10-7+
• InChI Key： POQRLGFLWILFNI-JXMROGBWSA-N
• SMILES： O(C)/N=C(\C)/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methoxy1-(3-nitrophenyl)ethylideneamine

Comprehensive Analysis of Methoxy1-(3-nitrophenyl)ethylideneamine (CAS No. 72278-09-2): Properties, Applications, and Innovations

Methoxy1-(3-nitrophenyl)ethylideneamine (CAS No. 72278-09-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitrophenyl-derived amine exhibits unique structural features, including a methoxy group and an ethylideneamine moiety, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for heterocyclic synthesis, particularly in developing novel bioactive molecules.

The compound's molecular structure (C₉H₁₀N₂O₃) features a 3-nitrophenyl ring conjugated with an imine functional group, making it valuable for Schiff base formation. Recent studies highlight its utility in catalysis and material science, where its electron-withdrawing nitro group enhances intermolecular interactions. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for precision applications.

In the context of green chemistry trends, methoxy1-(3-nitrophenyl)ethylideneamine demonstrates compatibility with solvent-free reactions, addressing environmental concerns. Its thermal stability (decomposition point: 210°C) makes it suitable for high-temperature processes, while its moderate solubility in polar aprotic solvents facilitates laboratory handling. These properties align with current searches for "sustainable chemical intermediates" and "eco-friendly synthesis routes".

Emerging applications include its use in photovoltaic materials, where the nitro-aromatic system contributes to electron transport. Patent analyses reveal growing interest in its derivatives for OLED technologies and organic semiconductors – topics frequently queried in scientific databases. The compound's UV-Vis absorption at 320-380 nm also suggests potential in light-harvesting systems.

Quality control protocols for CAS No. 72278-09-2 emphasize chromatographic purity assessment and moisture content monitoring (<0.5%). Storage recommendations include argon atmosphere protection to prevent oxidative degradation, a detail often sought by industrial purchasers. Current market trends show rising demand for custom synthesis services targeting this compound.

From a structure-activity relationship perspective, the methoxy and nitro substituents enable precise molecular tuning – a hot topic in medicinal chemistry forums. Computational studies (DFT calculations) predict favorable HOMO-LUMO gaps for electronic applications, correlating with searches for "computational chemistry in material design".

Industrial scale-up considerations focus on atom economy optimization during condensation reactions to produce this compound. Recent process innovations employ microwave-assisted synthesis, reducing reaction times by 40% compared to conventional methods – a breakthrough frequently discussed in process chemistry circles.

Safety assessments confirm that proper handling of methoxy1-(3-nitrophenyl)ethylideneamine requires standard laboratory PPE, with no exceptional hazards reported. This positions it favorably against more restrictive compounds in regulatory searches. Its biodegradation profile is currently under study to meet evolving REACH compliance standards.

The compound's crystallographic data (monoclinic system, P2₁/c space group) provides insights for co-crystal engineering applications. Researchers investigating "pharmaceutical cocrystals" often explore such nitro-aromatic systems for improved drug solubility and bioavailability enhancement.

Future research directions may explore its metal-chelating properties for coordination polymers, a trending subject in nanomaterial research. The compound's redox activity also suggests potential in energy storage systems, aligning with global interest in battery technology advancements.